Cas no 1339678-79-3 (4-Bromo-1-(3-methylcyclohexyl)-1h-pyrazol-3-amine)

• Product Name: 4-Bromo-1-(3-methylcyclohexyl)-1h-pyrazol-3-amine
• CAS No: 1339678-79-3
• MF: C₁₀H₁₆BrN₃
• MW: 258.158141136169
• CID: 5738675
• PubChem ID: 64257657
• Update Time: 2025-10-22

4-Bromo-1-(3-methylcyclohexyl)-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1108584
• CS-0284800
• 4-bromo-1-(3-methylcyclohexyl)-1H-pyrazol-3-amine
• 1339678-79-3
• AKOS013578779
• 1H-Pyrazol-3-amine, 4-bromo-1-(3-methylcyclohexyl)-
• 4-Bromo-1-(3-methylcyclohexyl)-1h-pyrazol-3-amine

• Inchi： 1S/C10H16BrN3/c1-7-3-2-4-8(5-7)14-6-9(11)10(12)13-14/h6-8H,2-5H2,1H3,(H2,12,13)
• InChI Key： VOGNVARKHINLRV-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)C1CCCC(C)C1

Computed Properties

• Exact Mass: 257.05276g/mol
• Monoisotopic Mass: 257.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 367.8±22.0 °C(Predicted)
• pka: 3.14±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-Bromo-1-(3-methylcyclohexyl)-1h-pyrazol-3-amine

Comprehensive Overview of 4-Bromo-1-(3-methylcyclohexyl)-1H-pyrazol-3-amine (CAS No. 1339678-79-3)

4-Bromo-1-(3-methylcyclohexyl)-1H-pyrazol-3-amine (CAS No. 1339678-79-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core substituted with a bromo group and a 3-methylcyclohexyl moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in 4-Bromo-1-(3-methylcyclohexyl)-1H-pyrazol-3-amine is driven by its potential applications in medicinal chemistry and material science. Researchers are exploring its role in developing novel anti-inflammatory agents and antimicrobial compounds, aligning with the global demand for new therapeutic solutions. The compound's brominated pyrazole structure is particularly noteworthy, as bromine atoms often enhance binding affinity and metabolic stability in drug candidates.

In the context of sustainable chemistry, 4-Bromo-1-(3-methylcyclohexyl)-1H-pyrazol-3-amine exemplifies the shift toward greener synthetic methodologies. Recent studies highlight its compatibility with catalytic processes and solvent-free reactions, addressing environmental concerns while maintaining high yields. This aligns with the industry's focus on green chemistry and reduced carbon footprint, topics frequently searched by professionals and academics alike.

Another area of interest is the compound's potential in crop protection. Agrochemical researchers are investigating its derivatives as pesticide alternatives, leveraging its structural flexibility to target specific pests while minimizing ecological impact. This resonates with current debates on food security and sustainable agriculture, making it a relevant subject for scientific discourse.

From a technical perspective, the synthesis of 4-Bromo-1-(3-methylcyclohexyl)-1H-pyrazol-3-amine involves multi-step organic reactions, including cyclohexylation and bromination. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These details are critical for laboratories and manufacturers seeking reliable chemical intermediates for high-value applications.

In summary, 4-Bromo-1-(3-methylcyclohexyl)-1H-pyrazol-3-amine (CAS No. 1339678-79-3) represents a convergence of innovation in pharmaceuticals, agrochemicals, and green chemistry. Its multifaceted applications and alignment with contemporary research trends underscore its importance in modern science. As interest in custom synthesis and tailored molecular designs grows, this compound is poised to remain a focal point in industrial and academic research.